Cas no 56374-57-3 ((2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane)

56374-57-3 structure
Product Name:(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
CAS No:56374-57-3
Molecular Formula:C22H21P
Molecular Weight:316.37594
CID:1598509
PubChem ID:5463314
(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Properties
Names and Identifiers
-
- (2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
- Phosphorane, 2-butenylidenetriphenyl-, (E)-
- [(E)-but-2-enylidene]-triphenyl-λ<sup>5</sup>-phosphane
- Phosphorane,2-butenylidenetriphenyl-(E)-
- Phosphorane, (2E)-2-butenylidenetriphenyl-
- DTXSID301265486
- 56374-57-3
-
- InChIKey: HMYFFMVNLGNNSY-NSCUHMNNSA-N
- Inchi: InChI=1S/C22H21P/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h2-19H,1H3/b3-2+
- SMILES: CC=CC=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 316.13823
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 4
- Monoisotopic Mass: 316.138087
- Heavy Atom Count: 23
- Complexity: 363
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 0
Experimental Properties
- LogP: 4.35880
- PSA: 0
- Refractive Index: 1.61
- Boiling Point: 466.8°C at 760 mmHg
- Flash Point: 236.1°C
- Density: 1.08
(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Related Literature
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Tianqi Wang,Cheng Wang,Yan Fan RSC Med. Chem., 2022,13, 688-710
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Jiří Kolafa,Stanislav Labík,Anatol Malijevský Phys. Chem. Chem. Phys., 2004,6, 2335-2340
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Qiao-Chu Zhang,Xue Li,Xinghua Wang,Shi-Jun Li,Ling-Bo Qu,Donghui Wei Org. Chem. Front., 2019,6, 679-687
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Ya Yan,Jianwei Fu,Minghuan Wang,Shujun Liu,Qianqian Xin,Zhimin Chen,Qun Xu RSC Adv., 2016,6, 24921-24928
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Yunxiang Lei,Wenbo Dai,Zhiqi Liu,Shuai Guo,Zhengxu Cai,Jianbing Shi,Xiaoyan Zheng,Junge Zhi,Bin Tong,Yuping Dong Mater. Chem. Front., 2019,3, 284-291
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Inbal Davidi,Artyom Semionov,David Eisenberg,Gil Goobes,Roy Shenhar Soft Matter, 2012,8, 7393-7401
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Kathryn E. Fairfull-Smith,Aaron S. Micallef,Steven E. Bottle* Polym. Chem., 2010,1, 1009-1012
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8. High-throughput screen for sorting cells capable of producing the biofuel feedstock botryococcene†Allen R. Chacko,Daniel E. Amster,Tyler E. Johnson,Sara R. Newman,Angelina V. Gladchuk,Christine J. Sohn,Donna E. Prunkard,Neal A. Yakelis,Jon O. Freeman Org. Biomol. Chem., 2019,17, 3195-3201
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Jean-Claude Grivel,Dennis Valbjørn Christensen,Nini Pryds,Falak Sher RSC Adv., 2019,9, 31274-31283
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Yu-Wang Sun,Yi-Hong Ding RSC Adv., 2019,9, 40772-40780
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